Cas no 50444-99-0 ((1S 2R 5S)-(+)-MENTHYL (R)-P-TOLUENE-)
50444-99-0 structure
Product Name:(1S 2R 5S)-(+)-MENTHYL (R)-P-TOLUENE-
CAS No:50444-99-0
MF:C17H26O2S
MW:294.452144145966
CID:933738
PubChem ID:11822528
Update Time:2025-04-19
(1S 2R 5S)-(+)-MENTHYL (R)-P-TOLUENE- Chemical and Physical Properties
Names and Identifiers
-
- (1S 2R 5S)-(+)-MENTHYL (R)-P-TOLUENE-
- (+-)-Menthon-
- (1R,2S,3R)-(-)-menthyl (SS)-p-toluenesulfinate
- (1R,2S,5R)-(-)-menthyl-(SS)-p-toluenesulfinate
- (1R,2S,5R,SS)-(-)-menthyl p-toluenesulfinate
- (S)S-(-)-methyl-(-)-4-menthylphenyl sulfinate
- CTK8H9721
- Cyclohexanone,5-methyl-2-(1-methylethyl)-, (2,4-dinitrophenyl)hydrazone, trans- (9CI)
- Ment
- Menthone(2,4-dinitrophenyl)hydrazone
- menthyl [S(S)]-p-toluenesulfinate
- p-Menthan-3-one, (2,4-dinitrophenyl)hydrazone, trans- (8CI)
- (1R,2S,5R)-(-)-Menthyl (S)-p-toluenesulfinate
- 50444-99-0
- (1R,2S,5R)-2-ISOPROPYL-5-METHYLCYCLOHEXYL (R)-4-METHYLBENZENESULFINATE
- F95969
- [(1R,2S,5R)-5-methyl-2-propan-2-ylcyclohexyl] (R)-4-methylbenzenesulfinate
- 1517-82-4
- SCHEMBL25149506
-
- Inchi: 1S/C17H26O2S/c1-12(2)16-10-7-14(4)11-17(16)19-20(18)15-8-5-13(3)6-9-15/h5-6,8-9,12,14,16-17H,7,10-11H2,1-4H3/t14-,16+,17-,20-/m1/s1
- InChI Key: NQICGNSARVCSGJ-XNWPKKHHSA-N
- SMILES: [S@@](C1C=CC(C)=CC=1)(=O)O[C@@H]1C[C@H](C)CC[C@H]1C(C)C
Computed Properties
- Exact Mass: 230.20300
- Monoisotopic Mass: 294.16535124g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 45.5Ų
Experimental Properties
- Color/Form: Not available
- Melting Point: 104-106 °C(lit.)
- PSA: 0.00000
- LogP: 5.17080
- Solubility: Not available
(1S 2R 5S)-(+)-MENTHYL (R)-P-TOLUENE- Security Information
- WGK Germany:3
- Safety Instruction: S22; S24/25
(1S 2R 5S)-(+)-MENTHYL (R)-P-TOLUENE- Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
(1S 2R 5S)-(+)-MENTHYL (R)-P-TOLUENE- Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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